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An analysis of available experimental data reveals that combinations of the herbicide

Oxasulfuron with other chemical weed control agents predominantly result in additive or

antagonistic effects, with limited evidence of true synergy. This guide provides a

comprehensive comparison of Oxasulfuron's performance when mixed with other herbicides,

supported by experimental findings, to inform researchers and weed management

professionals.

Oxasulfuron, a sulfonylurea herbicide, is effective for post-emergence control of a variety of

weeds.[1] Its mechanism of action involves the inhibition of the acetolactate synthase (ALS)

enzyme, which is crucial for the synthesis of branched-chain amino acids in plants. In the quest

for broader-spectrum weed control and resistance management, tank-mixing herbicides is a

common practice. However, the interactions between different herbicide modes of action can

be complex, leading to synergistic, additive, or antagonistic outcomes. This guide synthesizes

the available research on the combination of Oxasulfuron (also referred to by its development

code CGA-277476) with other classes of herbicides.

Interaction with Acetyl-CoA Carboxylase (ACCase)
Inhibitors
A significant body of research points to an antagonistic relationship between Oxasulfuron and

ACCase-inhibiting herbicides (graminicides), which are vital for controlling grass weeds. This

antagonism results in reduced efficacy of the graminicide partner.
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Studies have consistently shown that tank-mixing Oxasulfuron with ACCase inhibitors such as

clethodim and quizalofop can diminish the control of grass species like giant foxtail (Setaria

faberi).[2] For instance, the addition of Oxasulfuron to clethodim has been observed to reduce

the control of several grass species.[3] While increasing the rate of the graminicide can

sometimes mitigate this antagonism, it is not always successful.[3] A patent also acknowledges

this antagonism, suggesting the addition of certain acids to the mixture to substantially reduce

the antagonistic effects of Oxasulfuron on the grass-controlling activity of ACCase inhibitors.

[4]

Data Summary: Oxasulfuron in Combination with
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Target
Weed
Species

Herbicide
Combinatio
n

Application
Rate (g
ai/ha)

Observed
Control (%)

Interaction
Type

Reference

Giant Foxtail

(Setaria

faberi)

Clethodim

alone
105 85-95 - [2]

Clethodim +

Oxasulfuron
105 + 79

Reduced vs.

Clethodim

alone

Antagonism [2]

Quizalofop

alone
Not specified 85-95 - [2]

Quizalofop +

Oxasulfuron

Not specified

+ 79

No reduction

vs.

Quizalofop

alone

Additive/No

Antagonism
[2]

Johnsongras

s (Sorghum

halepense),

Broadleaf

Signalgrass

(Brachiaria

platyphylla),

Barnyardgras

s

(Echinochloa

crus-galli)

Clethodim,

Fluazifop-P,

or Quizalofop

alone

1X Rate Not specified - [3]

Graminicide +

Oxasulfuron
1X Rate + 79

5-30%

reduction in

control

Antagonism [3]

Note: Specific control percentages for the combinations were described as "reduced" in the

source material without providing exact figures in all cases.
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Experimental Protocol: Evaluation of Herbicide
Interactions on Grass Weeds
A representative experimental design to evaluate the interaction between Oxasulfuron and

graminicides involves greenhouse or field trials.

Plant Material: Target grass weed species are grown in pots or designated field plots from

seed until they reach a specific growth stage (e.g., 3-4 leaves).

Herbicide Application: Herbicides are applied post-emergence using a calibrated sprayer to

ensure uniform coverage. Treatments typically include each herbicide applied alone at

various rates (e.g., 0.5X, 1X, 1.5X of the recommended rate) and in tank-mixed

combinations. An untreated control is included for comparison.

Data Collection: Weed control is visually assessed at set intervals (e.g., 7, 14, and 21 days

after treatment) on a scale of 0% (no control) to 100% (complete death). Plant biomass (dry

weight) is often measured at the end of the experiment as a quantitative indicator of efficacy.

Interaction Analysis: The expected response of the herbicide combination is calculated

based on the performance of the individual herbicides using a reference model, most

commonly Colby's method. The observed response is then compared to the expected

response. If the observed response is significantly less than the expected, the interaction is

classified as antagonistic. If it is significantly greater, it is synergistic. If there is no significant

difference, the interaction is additive.
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Caption: Mechanisms of action for ACCase and ALS inhibiting herbicides.

Interaction with Broadleaf Herbicides
When combined with other post-emergence herbicides targeting broadleaf weeds,

Oxasulfuron generally exhibits an additive effect. The addition of Oxasulfuron can enhance

the spectrum of weeds controlled, particularly under heavy weed pressure.

Research has shown that tank mixtures of Oxasulfuron with herbicides such as acifluorfen,

chlorimuron, fomesafen, or imazaquin are typically additive.[5] The combination does not

consistently improve the control of all weed species compared to the partner herbicide alone,

but can lead to better overall weed management in fields with diverse and dense weed

populations. For example, adding Oxasulfuron to imazaquin improved the control of hemp

sesbania (Sesbania exaltata).[5] Similarly, tank-mixing with thifensulfuron increased the control

of common lambsquarters (Chenopodium album) and redroot pigweed (Amaranthus

retroflexus).[2]

Data Summary: Oxasulfuron in Combination with
Broadleaf Herbicides
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Target
Weed
Species

Herbicide
Combinatio
n

Application
Rate (g
ai/ha)

Observed
Control (%)

Interaction
Type

Reference

Pitted

Morningglory

(Ipomoea

lacunosa)

Oxasulfuron

alone
79 70-85 - [5]

Oxasulfuron

+ Acifluorfen
79 + 280

Not

consistently

improved

Additive [5]

Hemp

Sesbania

(Sesbania

exaltata)

Imazaquin

alone
140 < 70 - [5]

Oxasulfuron

+ Imazaquin
79 + 140

Improved vs.

Imazaquin

alone

Additive [5]

Common

Lambsquarter

s

(Chenopodiu

m album)

Oxasulfuron

alone
Not specified

Inadequate

control
- [2]

Oxasulfuron

+

Thifensulfuro

n

Not specified
Increased

control
Additive [2]

Redroot

Pigweed

(Amaranthus

retroflexus)

Oxasulfuron

alone
Not specified

Inadequate

control
- [2]

Oxasulfuron

+

Not specified Increased

control

Additive [2]
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Thifensulfuro

n

Interaction with Glyphosate
The interaction between Oxasulfuron and glyphosate appears to be species-dependent, with

studies indicating both additive and antagonistic effects. In greenhouse experiments, the

addition of Oxasulfuron to glyphosate resulted in an additive effect for the control of pitted

morningglory.[6] However, for hemp sesbania, some combinations were antagonistic when

evaluating fresh weight reduction, even though they provided better control than glyphosate

alone.[6]

Data Summary: Oxasulfuron in Combination with
Glyphosate

Target
Weed
Species

Herbicide
Combinatio
n

Application
Rate (g
ai/ha)

Observed
Effect

Interaction
Type

Reference

Pitted

Morningglory

(Ipomoea

lacunosa)

Glyphosate +

Oxasulfuron

280 + Not

specified

Additive

effect on

control

Additive [6]

Hemp

Sesbania

(Sesbania

exaltata)

Glyphosate +

Oxasulfuron
Not specified

Antagonistic

on fresh

weight

reduction

Antagonism [6]

Experimental Workflow and Synergy Calculation
The determination of herbicide interaction is a critical component of combination studies. A

typical workflow is outlined below, followed by a diagram illustrating the logical progression for

assessing synergy.
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Experimental Setup Data Collection & Analysis
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Caption: Workflow for evaluating herbicide interactions.

Conclusion
The available scientific literature does not currently support claims of broad synergistic effects

when Oxasulfuron is tank-mixed with other common herbicides. Instead, the data points

towards a risk of antagonism, particularly with ACCase inhibitors, which can compromise the

control of grass weeds. Combinations with other broadleaf herbicides generally result in an

additive effect, which can be beneficial for broadening the spectrum of weed control in specific
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situations. These findings underscore the critical importance of consulting empirical data and

conducting small-scale trials before implementing novel herbicide tank mixtures in broadacre

applications. Future research could explore different formulations or the inclusion of adjuvants

that may overcome the observed antagonisms and unlock more favorable interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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